Cas no 94886-04-1 (Piperidin-4-yl acetate hydrochloride)

• Product Name: Piperidin-4-yl acetate hydrochloride
• CAS No: 94886-04-1
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 803698
• PubChem ID: 12694334
• Update Time: 2025-04-23

Piperidin-4-yl acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ACETOXY-PIPERIDINE, HYDROCHLORIDE
• 4-Piperidinyl acetate hydrochloride
• Acetic acid,4-piperidinyl ester, hydrochloride (1:1)
• PIPERIDIN-4-YL ACETATE HYDROCHLORIDE
• 4-acetoxypiperidine hydrochloride
• hydrochloride of 4-acetoxy-piperidine
• AT38940
• 4-Acetoxy-piperidine,hydrochloride
• Piperidin-4-ylacetatehydrochloride
• SB41408
• SCHEMBL306364
• 94886-04-1
• AKOS015847025
• DTXSID80507128
• UDSMCVVEFKCVIM-UHFFFAOYSA-N
• Piperidin-4-yl acetate--hydrogen chloride (1/1)
• EN300-117170
• piperidin-4-yl acetate;hydrochloride
• Piperidin-4-yl acetate hydrochloride

• MDL： MFCD08061428
• Inchi： 1S/C7H13NO2.ClH/c1-6(9)10-7-2-4-8-5-3-7;/h7-8H,2-5H2,1H3;1H
• InChI Key： UDSMCVVEFKCVIM-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)=O)C1CCNCC1

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Boiling Point: 235.3 °C at 760 mmHg
• Flash Point: 96.1 °C
• PSA: 38.33000
• LogP: 1.43230

Piperidin-4-yl acetate hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidin-4-yl acetate hydrochloride

Piperidin-4-yl Acetate Hydrochloride: A Comprehensive Overview

Piperidin-4-yl acetate hydrochloride, also known by its CAS number 94886-04-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C8H15NO2·HCl, belongs to the class of tertiary amines and is often utilized in the synthesis of bioactive molecules. The piperidine ring, a six-membered saturated ring with one nitrogen atom, forms the core structure of this compound, while the acetate group adds to its functional diversity.

Recent studies have highlighted the potential of Piperidin-4-yl acetate hydrochloride in drug discovery, particularly in the development of compounds targeting central nervous system disorders. Researchers have explored its ability to modulate neurotransmitter systems, such as dopamine and serotonin, which are critical in conditions like depression, anxiety, and Parkinson's disease. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it easier to formulate for pharmaceutical applications.

The synthesis of Piperidin-4-yl acetate hydrochloride typically involves a multi-step process that begins with the preparation of piperidine derivatives. One common approach is the alkylation of piperidine with an acetylating agent, followed by acidification to obtain the hydrochloride salt. This method ensures high purity and consistency in the final product. Recent advancements in catalytic techniques have further optimized this synthesis pathway, reducing reaction times and improving yield.

In terms of physical properties, Piperidin-4-yl acetate hydrochloride is a white crystalline solid with a melting point around 200°C. Its solubility in water is moderate, but it dissolves readily in organic solvents like ethanol and dichloromethane. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a pharmacokinetic perspective, studies have shown that Piperidin-4-yl acetate hydrochloride exhibits good bioavailability when administered orally. Its absorption rate is influenced by the formulation type, with enteric-coated tablets showing improved performance in vivo. The compound's half-life is approximately 5 hours, indicating a moderate duration of action within the body.

One area where Piperidin-4-yl acetate hydrochloride has garnered significant attention is its role as an intermediate in the synthesis of more complex molecules. For instance, it serves as a key building block in the construction of opioid receptor agonists and antagonists. Its ability to form stable amides and esters makes it versatile in medicinal chemistry applications.

Recent research has also explored the potential of this compound in non-pharmacological fields. For example, its use as a catalyst in asymmetric synthesis has been reported, demonstrating its utility beyond traditional drug development. Additionally, studies on its interaction with biomolecules such as DNA and proteins have provided insights into its potential role in diagnostics and imaging technologies.

In conclusion, Piperidin-4-yl acetate hydrochloride (CAS No. 94886-04-1) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and material science. Its unique chemical properties and versatile functionality continue to drive innovative research across diverse disciplines.